N-(4-bromophenyl)-2-[(4-methyl-5-{4-[(phenoxyacetyl)amino]phenyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide
N-(4-bromophenyl)-2-[(4-methyl-5-{4-[(phenoxyacetyl)amino]phenyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0797479
InChI:
InChI=1S/C25H22BrN5O3S/c1-31-24(29-30-25(31)35-16-23(33)28-20-13-9-18(26)10-14-20)17-7-11-19(12-8-17)27-22(32)15-34-21-5-3-2-4-6-21/h2-14H,15-16H2,1H3,(H,27,32)(H,28,33)
SMILES:
CN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)Br)C3=CC=C(C=C3)NC(=O)COC4=CC=CC=C4
Molecular Formula:
C25H22BrN5O3S
Molecular Weight:
552.4 g/mol
N-(4-bromophenyl)-2-[(4-methyl-5-{4-[(phenoxyacetyl)amino]phenyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide
CAS No.:
Cat. No.: VC0797479
Molecular Formula: C25H22BrN5O3S
Molecular Weight: 552.4 g/mol
* For research use only. Not for human or veterinary use.
![N-(4-bromophenyl)-2-[(4-methyl-5-{4-[(phenoxyacetyl)amino]phenyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C25H22BrN5O3S |
|---|---|
| Molecular Weight | 552.4 g/mol |
| IUPAC Name | N-[4-[5-[2-(4-bromoanilino)-2-oxoethyl]sulfanyl-4-methyl-1,2,4-triazol-3-yl]phenyl]-2-phenoxyacetamide |
| Standard InChI | InChI=1S/C25H22BrN5O3S/c1-31-24(29-30-25(31)35-16-23(33)28-20-13-9-18(26)10-14-20)17-7-11-19(12-8-17)27-22(32)15-34-21-5-3-2-4-6-21/h2-14H,15-16H2,1H3,(H,27,32)(H,28,33) |
| Standard InChI Key | TWIBVBOJCDMABW-UHFFFAOYSA-N |
| SMILES | CN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)Br)C3=CC=C(C=C3)NC(=O)COC4=CC=CC=C4 |
| Canonical SMILES | CN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)Br)C3=CC=C(C=C3)NC(=O)COC4=CC=CC=C4 |
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